Mercurate(2-), tetrachloro-, potassium (1:2), (T-4)-

• IUPAC Name: dipotassium;tetrachloromercury(2-)
• InChI: InChI=1S/4ClH.Hg.2K/h4*1H;;;/q;;;;+2;2*+1/p-4
• InChI Key: SDRVPGLJKXQLQX-UHFFFAOYSA-J
• Canonical SMILES: Cl[Hg-2](Cl)(Cl)Cl.[K+].[K+]
• Molecular Formula: Cl4HgK2
• Molecular Weight: 420.6 g/mol
• CAS RN: 20582-71-2

Description

“Mercurate(2-), tetrachloro-, potassium (1:2), (T-4)-” is also known as “Potassium tetrachloromercurate”. It is a chemical compound with the CAS number 20582-71-2. It is used in the form of an ointment for chronic eczema and as an antifungal.

Scientific Research Applications

Isolation of Human Fibrinogen

Potassium tetrathiocyanato-(S)mercurate II [K2Hg(SCN)4] is utilized in a procedure for isolating human fibrinogen from fresh plasma. This method is mild and rapid, yielding a stable, coagulable product free of certain coagulation factors and plasmin (Brown & Rothstein, 1967).

Phase Transitions in Mixed Compound Potassium–Ammonium Mercurate

The mixed compound potassium–ammonium mercurate exhibits two distinct phase transitions, detected using differential scanning calorimetry, X-ray diffraction, and Raman scattering. These transitions in K2.51(NH4)1.49Hg3Cl10.2H2O are significant for understanding structure and disorder mechanisms at various temperatures (Kabadou et al., 1999).

Analytical Chemistry: Titration of Mercury with Potassium Permanganate

Mercurous solutions can be effectively titrated with potassium permanganate in the presence of specific reagents and conditions. This process, involving monovalent mercury, is significant for analytical chemistry, especially in determining mercury concentrations (Issa, Khalifa, & Hamdy, 1957).

Synthesis and Structural Analysis

Potassium tetrakis(2-mercaptothiazolyl)borate's synthesis and characterization are important for understanding its solid-state structure, which exhibits unique features such as non-centrosymmetric space groups and big holes filled by clusters of K+ and H2O (Soares et al., 2004).

Environmental Applications

Potassium mercuric tetrachloride serves as an absorbent in determining SO2 in the air, providing insights into environmental monitoring and mercury usage in environmental protection (Sun Guo-liang, 2005).

Electrochemistry of Mercury

The electrochemical properties of mercury are explored in molten potassium hydrogenosulphate, revealing insights into mercury corrosion, ion formation, and precipitates in acidic and basic media. This study contributes to understanding mercury's electrochemical behavior (Vilaverde et al., 1974).

Agricultural Impact

Studies on polymer-coated potassium chloride, including its effects on cotton yield and soil potassium, are significant for agriculture, revealing the benefits of using specific potassium fertilizers under saline conditions (Yang et al., 2017).